Cas no 13720-07-5 (1,3-Di(methyl-d3)-naphthalene)

• Product Name: 1,3-Di(methyl-d3)-naphthalene
• CAS No: 13720-07-5
• MF: C₁₂H₁₂
• MW: 162.260653495789
• CID: 1062013
• Update Time: 2025-10-29

1,3-Di(methyl-d3)-naphthalene Chemical and Physical Properties

Names and Identifiers

• 1,?3-?Di(methyl-?d3)?-naphthalene
• 1,​3-​Di(methyl-​d3)​-naphthalene
• 1,3-Bis(trideuteriomethyl)naphthalene
• 1,3-Di(methyl-d3)-naphthalene

• Inchi： 1S/C12H12/c1-9-7-10(2)12-6-4-3-5-11(12)8-9/h3-8H,1-2H3/i1D3,2D3
• InChI Key： QHJMFSMPSZREIF-WFGJKAKNSA-N
• SMILES： C12C=CC=CC1=CC(C([2H])([2H])[2H])=CC=2C([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 263.7±10.0 °C at 760 mmHg
• Flash Point: 109.4±0.0 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

1,3-Di(methyl-d3)-naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3-Di(methyl-d3)-naphthalene

Comprehensive Analysis of 1,3-Di(methyl-d3)-naphthalene (CAS No. 13720-07-5): Properties, Applications, and Industry Trends

1,3-Di(methyl-d3)-naphthalene (CAS No. 13720-07-5) is a deuterated derivative of naphthalene, a polycyclic aromatic hydrocarbon widely utilized in chemical research and industrial applications. This compound, featuring two deuterated methyl groups (methyl-d3) at the 1 and 3 positions of the naphthalene ring, is gaining attention for its unique isotopic properties. Researchers and manufacturers are increasingly interested in deuterated compounds due to their enhanced stability and utility in NMR spectroscopy, pharmaceutical labeling, and material science.

The molecular structure of 1,3-Di(methyl-d3)-naphthalene offers distinct advantages in isotopic labeling studies. Deuterium (D) substitution minimizes signal interference in NMR analysis, making it invaluable for tracking molecular interactions in complex systems. This aligns with current trends in drug discovery, where precision in metabolic pathway tracing is critical. Recent searches on platforms like Google Scholar highlight growing queries such as "deuterated naphthalene applications" and "isotope effects in organic synthesis," reflecting the compound's relevance in modern chemistry.

From a synthetic perspective, CAS No. 13720-07-5 is often synthesized via catalyzed deuterium exchange or Grignard reactions using deuterated reagents. Its purity (>98%) and isotopic enrichment (>99% D) are key quality metrics, as demanded by industries like analytical chemistry and life sciences. Notably, the compound's thermal stability and solubility in organic solvents (e.g., toluene, THF) expand its utility in polymer research and OLED development—areas frequently searched in conjunction with "deuterated aromatic compounds."

Environmental and safety profiles of 1,3-Di(methyl-d3)-naphthalene are also under scrutiny. While not classified as hazardous, its handling requires standard lab precautions. This contrasts with non-deuterated naphthalene, addressing concerns around sustainable chemistry—a trending topic evidenced by search terms like "green alternatives to traditional solvents." The deuterated form’s reduced volatility further enhances its appeal for long-term studies.

Market insights reveal rising demand for CAS 13720-07-5 in academic research and high-tech industries. Patent filings related to deuterated materials have surged by 25% since 2020, with applications spanning organic electronics and biomedical imaging. As AI-driven platforms optimize chemical databases, queries like "buy deuterated naphthalene" or "1,3-Di(methyl-d3)-naphthalene suppliers" underscore its commercial viability.

In conclusion, 1,3-Di(methyl-d3)-naphthalene exemplifies the intersection of isotope chemistry and industrial innovation. Its role in advancing spectroscopic techniques and functional materials positions it as a compound of enduring scientific and economic significance.